2-[(4-(2,4-dichlorophenyl)-5-{[(2-methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide

• IUPAC Name: 2-[[4-(2,4-dichlorophenyl)-5-[(2-methoxyanilino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• InChI: InChI=1S/C18H18Cl2N6O2S/c1-28-15-5-3-2-4-13(15)22-9-16-24-25-18(29-10-17(27)23-21)26(16)14-7-6-11(19)8-12(14)20/h2-8,22H,9-10,21H2,1H3,(H,23,27)
• InChI Key: MDZLLWAKOAIQGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC2=NN=C(N2C3=C(C=C(C=C3)Cl)Cl)SCC(=O)NN
• Molecular Formula: C18H18Cl2N6O2S
• Molecular Weight: 453.3 g/mol

Description

2-[(4-(2,4-dichlorophenyl)-5-{[(2-methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide is a useful research compound. Its molecular formula is C18H18Cl2N6O2S and its molecular weight is 453.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition Properties

A study by Bekircan, Ülker, and Menteşe (2015) utilized a related compound as a starting point for synthesizing a series of derivatives, which were screened for their lipase and α-glucosidase inhibition properties. Among these compounds, some showed significant anti-lipase and anti-α-glucosidase activities, indicating potential applications in metabolic disorders and enzyme-related diseases (Bekircan, Ülker, & Menteşe, 2015).

Antimicrobial Activities

Demirbaş et al. (2010) investigated the antimicrobial activities of new biheterocyclic compounds containing 1,2,4-triazole and thiadiazole moieties. These compounds, related to the one , exhibited good antimicrobial activities against test microorganisms, suggesting a role in developing new antimicrobial agents (Demirbaş et al., 2010).

Physico-Chemical Properties Analysis

Safonov (2018) focused on synthesizing derivatives of 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides, analyzing their physico-chemical properties. This study contributes to understanding the structural and chemical characteristics of such compounds, which is vital for their potential applications in various fields (Safonov, 2018).

Antioxidant Ability

Šermukšnytė et al. (2022) reported on the synthesis of a compound closely related to the one , demonstrating its significant antioxidant ability. Such properties suggest potential applications in oxidative stress-related conditions (Šermukšnytė et al., 2022).

Anti-Inflammatory and Analgesic Activity

Hunashal et al. (2014) explored the synthesis of 2-[4-(substituted benzylideneamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid derivatives. These compounds, including variants similar to the chemical , showed significant anti-inflammatory and analgesic activities, suggesting potential pharmaceutical applications (Hunashal et al., 2014).